N-(2-carbamoylphenyl)-2-((4-(difluoromethoxy)phenyl)amino)thiazole-4-carboxamide

• IUPAC Name: N-(2-carbamoylphenyl)-2-[4-(difluoromethoxy)anilino]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C18H14F2N4O3S/c19-17(20)27-11-7-5-10(6-8-11)22-18-24-14(9-28-18)16(26)23-13-4-2-1-3-12(13)15(21)25/h1-9,17H,(H2,21,25)(H,22,24)(H,23,26)
• InChI Key: GHLNLNKEUDTARO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=O)C2=CSC(=N2)NC3=CC=C(C=C3)OC(F)F
• Molecular Formula: C18H14F2N4O3S
• Molecular Weight: 404.4 g/mol

Description

N-(2-carbamoylphenyl)-2-((4-(difluoromethoxy)phenyl)amino)thiazole-4-carboxamide is a chemical compound that has been extensively researched for its potential applications in scientific research. It is a thiazole derivative that has shown promising results in various studies, making it a popular choice for researchers.

Mechanism of Action

The mechanism of action of N-(2-carbamoylphenyl)-2-((4-(difluoromethoxy)phenyl)amino)thiazole-4-carboxamide involves its ability to inhibit various enzymes. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression. It has also been shown to inhibit the activity of carbonic anhydrases (CAs), which are enzymes that play a role in various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2-carbamoylphenyl)-2-((4-(difluoromethoxy)phenyl)amino)thiazole-4-carboxamide are dependent on its mechanism of action. As an inhibitor of HDACs, it has the potential to alter gene expression, which can have various downstream effects on cellular processes. As an inhibitor of CAs, it has the potential to alter physiological processes such as acid-base balance and fluid secretion.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-carbamoylphenyl)-2-((4-(difluoromethoxy)phenyl)amino)thiazole-4-carboxamide in lab experiments include its potential as an inhibitor of various enzymes, making it a useful tool for drug discovery research. Its ability to induce apoptosis in cancer cells also makes it a promising anti-cancer agent. The limitations of using N-(2-carbamoylphenyl)-2-((4-(difluoromethoxy)phenyl)amino)thiazole-4-carboxamide in lab experiments include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research involving N-(2-carbamoylphenyl)-2-((4-(difluoromethoxy)phenyl)amino)thiazole-4-carboxamide. These include further studies on its mechanism of action, potential applications in drug discovery research, and potential applications as an anti-cancer agent. Additionally, research could focus on potential side effects and ways to mitigate them.

Synthesis Methods

The synthesis of N-(2-carbamoylphenyl)-2-((4-(difluoromethoxy)phenyl)amino)thiazole-4-carboxamide involves a multistep process. The initial step involves the reaction of 2-aminobenzoic acid with thionyl chloride to form 2-chlorobenzoic acid. This is then reacted with potassium thiocyanate to form 2-thiocyanatobenzoic acid, which is then reacted with 4-(difluoromethoxy)aniline to form N-(2-carbamoylphenyl)-2-((4-(difluoromethoxy)phenyl)amino)thiazole-4-carboxamide.

Scientific Research Applications

N-(2-carbamoylphenyl)-2-((4-(difluoromethoxy)phenyl)amino)thiazole-4-carboxamide has been extensively researched for its potential applications in various scientific fields. It has shown potential as an inhibitor of various enzymes, making it a popular choice for drug discovery research. It has also shown potential as an anti-cancer agent, with studies showing its ability to induce apoptosis in cancer cells.